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Compound of Interest

Compound Name: Odevixibat-13C6

Cat. No.: B12364815 Get Quote

For researchers and scientists at the forefront of drug development, the safe and efficient

handling of potent pharmaceutical compounds is paramount. This guide provides essential,

immediate safety and logistical information for the handling of Odevixibat-13C6, an isotopically

labeled ileal bile acid transporter (IBAT) inhibitor. By offering detailed procedural guidance, this

document aims to be the preferred resource for laboratory safety and chemical management,

fostering a culture of safety and precision in your research endeavors.

Hazard Identification and Risk Assessment
Odevixibat, as a potent pharmaceutical compound, requires careful handling to minimize

exposure. The primary hazards include potential respiratory irritation upon inhalation of the

powder form. While the Carbon-13 isotope is stable and non-radioactive, the pharmacological

activity of the compound necessitates stringent safety protocols. A thorough risk assessment

should be conducted before any handling of the compound.

Key Hazards:

Inhalation: May cause respiratory irritation.

Ingestion: Potentially harmful if swallowed.

Skin and Eye Contact: May cause irritation.

Personal Protective Equipment (PPE)
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The selection and proper use of PPE are critical to ensure the safety of laboratory personnel.

The following table summarizes the recommended PPE for handling Odevixibat-13C6.

PPE Category Item Specification Purpose

Hand Protection Gloves

Nitrile, powder-free.

Double-gloving is

recommended.

Prevents skin contact.

Nitrile offers good

resistance to a range

of chemicals.

Body Protection Lab Coat

Disposable, solid

front, with tight-fitting

cuffs.

Protects clothing and

skin from

contamination.

Eye Protection Safety Glasses
ANSI Z87.1 certified,

with side shields.

Protects eyes from

splashes and airborne

particles.

Respiratory Protection Face Mask
N95 or higher certified

respirator.

Prevents inhalation of

airborne particles,

especially during

weighing and handling

of the powder.

Experimental Protocol: In Vitro IBAT Inhibition
Assay
This section outlines a typical experimental workflow for utilizing Odevixibat-13C6 in an in vitro

study to assess its inhibitory effect on the ileal bile acid transporter.

3.1. Materials and Reagents

Odevixibat-13C6 solid powder

Dimethyl sulfoxide (DMSO), anhydrous

Cell culture medium (e.g., DMEM)
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HEK293 cells transfected with the human IBAT gene

Tauro-chenodeoxycholic acid (TCDCA), radiolabeled or fluorescently tagged

Phosphate-buffered saline (PBS)

Sterile, disposable laboratory consumables (pipette tips, microcentrifuge tubes, cell culture

plates)

3.2. Step-by-Step Procedure

Preparation of Stock Solution:

All handling of solid Odevixibat-13C6 should be performed in a chemical fume hood or a

ventilated balance enclosure.

Don all required PPE as specified in the table above.

Carefully weigh the desired amount of Odevixibat-13C6 using a calibrated analytical

balance.

Dissolve the weighed powder in anhydrous DMSO to prepare a high-concentration stock

solution (e.g., 10 mM). Odevixibat is soluble in DMSO.[1]

Ensure the compound is fully dissolved by gentle vortexing or sonication if necessary.

Preparation of Working Solutions:

Perform serial dilutions of the stock solution with cell culture medium to achieve the

desired final concentrations for the assay.

Cell Treatment:

Plate the IBAT-expressing HEK293 cells in a suitable multi-well plate and allow them to

adhere overnight.

Remove the growth medium and replace it with the prepared working solutions of

Odevixibat-13C6.
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Incubate the cells with the compound for a predetermined period (e.g., 1 hour) at 37°C.

IBAT Activity Assay:

Following incubation with Odevixibat-13C6, add the labeled TCDCA to the cells.

Incubate for a specific time to allow for cellular uptake of the bile acid.

Wash the cells with ice-cold PBS to remove extracellular TCDCA.

Lyse the cells and measure the intracellular concentration of the labeled TCDCA using a

suitable detection method (e.g., scintillation counting or fluorescence measurement).

Data Analysis:

Calculate the percentage of IBAT inhibition for each concentration of Odevixibat-13C6
compared to a vehicle control.

Determine the IC50 value of Odevixibat-13C6.
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In Vitro IBAT Inhibition Assay Workflow
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Decontamination and Disposal Plan
Proper decontamination and waste disposal are crucial to prevent environmental contamination

and ensure a safe laboratory environment.

4.1. Decontamination Procedures

Work Surfaces:

After handling the compound, wipe down the work area (fume hood, benchtop) with a

disposable towel soaked in a suitable solvent in which Odevixibat is soluble (e.g., ethanol

or isopropanol) to remove any residual powder.

Follow this with a thorough cleaning using a laboratory-grade detergent and water.

All cleaning materials should be disposed of as chemical waste.

Glassware and Equipment:

Rinse all contaminated glassware and equipment with a solvent that can dissolve

Odevixibat (e.g., ethanol or acetone).

Collect the solvent rinsate for disposal as chemical waste.

Wash the rinsed items with laboratory detergent and water.

4.2. Waste Disposal

Odevixibat-13C6 is not classified as a hazardous waste according to RCRA. However, it

should be disposed of as a non-hazardous pharmaceutical waste to prevent its release into the

environment.
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Waste Type Disposal Container Disposal Procedure

Solid Waste
Labeled, sealed plastic bag or

container.

Place unused Odevixibat-13C6

powder, contaminated gloves,

lab coats, and other solid

materials into a dedicated,

clearly labeled container for

"Non-Hazardous

Pharmaceutical Waste".[2][3]

Liquid Waste
Labeled, sealed waste

container.

Collect all stock solutions,

working solutions, and solvent

rinsates in a compatible,

sealed container labeled "Non-

Hazardous Pharmaceutical

Waste".

Sharps
Puncture-resistant sharps

container.

Dispose of any contaminated

needles or other sharps in a

designated sharps container.

All waste should be disposed of through your institution's environmental health and safety

office or a licensed waste management contractor. Do not dispose of Odevixibat-13C6 down

the drain or in the regular trash.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Research: A Comprehensive Guide to
Handling Odevixibat-13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12364815#personal-protective-equipment-for-
handling-odevixibat-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b12364815#personal-protective-equipment-for-handling-odevixibat-13c6
https://www.benchchem.com/product/b12364815#personal-protective-equipment-for-handling-odevixibat-13c6
https://www.benchchem.com/product/b12364815#personal-protective-equipment-for-handling-odevixibat-13c6
https://www.benchchem.com/product/b12364815#personal-protective-equipment-for-handling-odevixibat-13c6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12364815?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

